Cas no 412003-95-3 (2,4-dimethylpyrimidine-5-ol)

• Product Name: 2,4-dimethylpyrimidine-5-ol
• CAS No: 412003-95-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD18072447
• CID: 326348
• PubChem ID: 45080082
• Update Time: 2025-06-08

2,4-dimethylpyrimidine-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpyrimidin-5-ol
• 2,4-dimethyl-5-Pyrimidinol
• 5-Pyrimidinol,2,4-dimethyl-
• 5-Pyrimidinol, 2,4-dimethyl- (9CI)
• 2,4-Dimethylpyrimidine-5-ol
• 5-Pyrimidinol, 2,4-dimethyl-
• NJRAXBYJSOFRQV-UHFFFAOYSA-N
• FCH1162415
• SB13148
• AM803873
• AX8227081
• ST24021526
• Z4724
• J3.610.407D
• 2,4-dimethylpyrimidine-5-ol

• MDL： MFCD18072447
• Inchi： 1S/C6H8N2O/c1-4-6(9)3-7-5(2)8-4/h3,9H,1-2H3
• InChI Key： NJRAXBYJSOFRQV-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)N=C1C

Computed Properties

• Exact Mass: 124.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Topological Polar Surface Area: 46

Experimental Properties

• Boiling Point: 219.7°C at 760 mmHg
• PSA: 46.01000
• LogP: 0.79900

2,4-dimethylpyrimidine-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD227081)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2,4-dimethylpyrimidine-5-ol

Introduction to 2,4-Dimethylpyrimidine-5-ol (CAS No. 412003-95-3)

2,4-Dimethylpyrimidine-5-ol (CAS No. 412003-95-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and methyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 2,4-dimethylpyrimidine-5-ol.

The chemical structure of 2,4-dimethylpyrimidine-5-ol is defined by a pyrimidine ring with two methyl groups at the 2 and 4 positions and a hydroxyl group at the 5 position. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its biological activities. The pyrimidine ring is a common structural motif in many biologically active compounds, including nucleic acids and various pharmaceuticals. The presence of the hydroxyl group adds polarity and hydrogen-bonding capabilities, enhancing the compound's solubility and interactions with biological targets.

The synthesis of 2,4-dimethylpyrimidine-5-ol can be achieved through several routes. One common method involves the condensation of appropriate precursors followed by cyclization to form the pyrimidine ring. For instance, a typical synthetic pathway might start with the reaction of an aldehyde or ketone with urea or thiourea to form an intermediate imine or thioimine. Subsequent cyclization under appropriate conditions can yield the desired pyrimidine derivative. Recent advancements in synthetic chemistry have also explored greener and more efficient methods, such as microwave-assisted synthesis and catalytic approaches, to improve yield and reduce environmental impact.

In terms of biological properties, 2,4-dimethylpyrimidine-5-ol has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has indicated that this compound can inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth and division. This property makes it a potential candidate for the development of anticancer drugs. Additionally, 2,4-dimethylpyrimidine-5-ol has been found to exhibit anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines.

The therapeutic potential of 2,4-dimethylpyrimidine-5-ol extends beyond cancer and inflammation. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific targets in the central nervous system makes it an attractive candidate for these conditions. Preclinical studies have shown that 2,4-dimethylpyrimidine-5-ol can improve cognitive function and reduce neuroinflammation in animal models.

To further validate its therapeutic potential, clinical trials are essential. Early-phase clinical trials have begun to evaluate the safety and efficacy of 2,4-dimethylpyrimidine-5-ol in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2,4-dimethylpyrimidine-5-ol (CAS No. 412003-95-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs in various disease areas.